Cas no 2227781-98-6 ((2R)-1-aminohept-3-en-2-ol)

• Product Name: (2R)-1-aminohept-3-en-2-ol
• CAS No: 2227781-98-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5808373
• PubChem ID: 165626424
• Update Time: 2025-08-05

(2R)-1-aminohept-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-aminohept-3-en-2-ol
• EN300-1794833
• 2227781-98-6

• Inchi： 1S/C7H15NO/c1-2-3-4-5-7(9)6-8/h4-5,7,9H,2-3,6,8H2,1H3/b5-4+/t7-/m1/s1
• InChI Key： IWBZSPCFSFRKHI-SMMXGFFBSA-N
• SMILES： O[C@@H](CN)/C=C/CCC

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-1-aminohept-3-en-2-ol

Introduction to (2R)-1-aminohept-3-en-2-ol (CAS No. 2227781-98-6)

(2R)-1-aminohept-3-en-2-ol, with the CAS number 2227781-98-6, is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a chiral center and an amino group, making it a valuable precursor for the synthesis of various bioactive molecules.

The chemical formula of (2R)-1-aminohept-3-en-2-ol is C₇H₁₅NO, and its molecular weight is approximately 133.20 g/mol. The compound's structure features a seven-carbon chain with a double bond at the third position, an amino group at the first carbon, and a hydroxyl group at the second carbon. The presence of the chiral center at the second carbon (denoted as 2R) imparts optical activity to the molecule, which is crucial for its biological and pharmaceutical applications.

In terms of physical properties, (2R)-1-aminohept-3-en-2-ol is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and acetone, but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its utility in different experimental settings.

The synthesis of (2R)-1-aminohept-3-en-2-ol can be achieved through several methods, including asymmetric synthesis and chiral resolution techniques. One common approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during the formation of the amino and hydroxyl groups. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for large-scale production.

In the realm of pharmaceutical research, (2R)-1-aminohept-3-en-2-ol has shown promise as a building block for the development of novel drugs. Its unique structure allows it to serve as a scaffold for the introduction of various functional groups, enabling the design of compounds with specific biological activities. For instance, derivatives of this compound have been explored for their potential as anti-inflammatory agents, antioxidants, and neuroprotective compounds.

One notable area of research involves the use of (2R)-1-aminohept-3-en-2-ol in the development of drugs targeting neurological disorders. Studies have demonstrated that certain derivatives exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings have opened up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, (2R)-1-aminohept-3-en-2-ol has also found use in chemical biology research. Its ability to interact with specific biomolecules makes it a valuable tool for probing cellular processes and understanding disease mechanisms. For example, researchers have utilized this compound to study protein-protein interactions and enzyme inhibition, providing insights into potential therapeutic targets.

The safety profile of (2R)-1-aminohept-3-en-2-ol has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at low concentrations and does not exhibit significant toxicity in vitro or in vivo. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, (2R)-1-aminohept-3-en-2-ol (CAS No. 2227781-98-6) is a versatile chiral compound with a wide range of applications in pharmaceutical and chemical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel drugs and research tools. Ongoing studies continue to uncover new potential uses for this compound, further highlighting its importance in modern scientific endeavors.